Cas no 175276-69-4 (Ethyl 2-methyl-5-(4-nitrophenyl)furan-3-carboxylate)
175276-69-4 structure
Product Name:Ethyl 2-methyl-5-(4-nitrophenyl)furan-3-carboxylate
CAS No:175276-69-4
MF:C14H13NO5
MW:275.256724119186
CID:111945
PubChem ID:2742183
Update Time:2025-04-18
Ethyl 2-methyl-5-(4-nitrophenyl)furan-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-methyl-5-(4-nitrophenyl)furan-3-carboxylate
- 3-Furancarboxylic acid,2-methyl-5-(4-nitrophenyl)-, ethyl ester
- ETHYL 2-METHYL-5-(4-NITROPHENYL)-3-FUROATE
- DTXSID60372457
- SCHEMBL4700411
- 175276-69-4
- ZOFJPHGCPKKPJE-UHFFFAOYSA-N
- ethyl 2-methyl-5-(4-nitrophenyl)-3-furanecarboxylate
-
- Inchi: 1S/C14H13NO5/c1-3-19-14(16)12-8-13(20-9(12)2)10-4-6-11(7-5-10)15(17)18/h4-8H,3H2,1-2H3
- InChI Key: ZOFJPHGCPKKPJE-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(=O)OCC)C=C1C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 275.07939
- Monoisotopic Mass: 275.07937252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 85.3Ų
Experimental Properties
- PSA: 82.58
Ethyl 2-methyl-5-(4-nitrophenyl)furan-3-carboxylate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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